Cas no 1210420-20-4 (2-(Dimethylamino)ethanimidamide hydrochloride)

• Product Name: 2-(Dimethylamino)ethanimidamide hydrochloride
• CAS No: 1210420-20-4
• MF: C₄H₁₂ClN₃
• MW: 137.611179351807
• CID: 5231141
• Update Time: 2025-10-31

2-(Dimethylamino)ethanimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)ethanimidamide hydrochloride
• 2-(Dimethylamino)acetimidamide hydrochloride
• 2-(dimethylamino)ethanimidamidehydrochloride
• 2-(Dimethylamino)ethanimidamide hydrochloride

• Inchi： 1S/C4H11N3.ClH/c1-7(2)3-4(5)6;/h3H2,1-2H3,(H3,5,6);1H
• InChI Key： MJXGGCPOIXMRRV-UHFFFAOYSA-N
• SMILES： Cl.N(C)(C)CC(=N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 67.3
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(Dimethylamino)ethanimidamide hydrochloride

Comprehensive Overview of 2-(Dimethylamino)ethanimidamide hydrochloride (CAS No. 1210420-20-4): Properties, Applications, and Industry Insights

2-(Dimethylamino)ethanimidamide hydrochloride (CAS No. 1210420-20-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, belongs to the class of guanidine derivatives, which are known for their versatile applications in drug synthesis and molecular biology. Its unique structure, featuring a dimethylamino group and an amidine hydrochloride moiety, makes it a valuable intermediate in the development of bioactive molecules.

In recent years, the demand for high-purity chemical intermediates like 2-(Dimethylamino)ethanimidamide hydrochloride has surged, driven by advancements in precision medicine and small-molecule therapeutics. Researchers are particularly interested in its role as a building block for kinase inhibitors and antiviral agents, aligning with global trends in targeting RNA viruses and cancer pathways. The compound’s solubility in water and polar solvents further enhances its utility in high-throughput screening assays.

From a synthetic chemistry perspective, CAS No. 1210420-20-4 is often utilized in nucleophilic substitution reactions and heterocycle formation. Its reactive amidine group allows for efficient conjugation with carboxylic acids or halides, enabling the construction of complex molecular architectures. This property is critical in designing proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies. Industry forums frequently highlight its compatibility with green chemistry principles, as it can be synthesized with minimal byproducts.

The compound’s stability under ambient conditions and low hygroscopicity make it a preferred choice for long-term storage in research laboratories. Analytical techniques such as HPLC and mass spectrometry confirm its high purity (>98%), a key requirement for Good Manufacturing Practice (GMP)-compliant processes. These attributes address common queries from researchers about batch-to-batch consistency and scalability in industrial settings.

Emerging discussions in AI-driven drug discovery platforms often reference 2-(Dimethylamino)ethanimidamide hydrochloride as a fragment library component due to its favorable ligand efficiency. Computational models predict its potential in modulating protein-protein interactions, a frontier in undruggable target research. Additionally, its cost-effectiveness compared to custom-synthesized analogs positions it as a staple in academic and industrial R&D budgets.

Environmental and regulatory considerations are also pivotal. The compound’s low ecotoxicity profile, as evidenced by OECD guideline testing, aligns with the growing emphasis on sustainable chemistry. This aspect resonates with search trends around green solvents and biodegradable reagents, further amplifying its relevance in modern synthetic workflows.

In summary, 2-(Dimethylamino)ethanimidamide hydrochloride (CAS No. 1210420-20-4) exemplifies the intersection of structural versatility and practical applicability in contemporary chemistry. Its integration into cutting-edge therapeutic platforms and adherence to safety standards ensure its continued prominence in scientific literature and industrial catalogs alike.